Cas no 2034433-10-6 (N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide)

• Product Name: N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
• CAS No: 2034433-10-6
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 5553643
• PubChem ID: 91815595
• Update Time: 2025-06-11

N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034433-10-6
• N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
• AKOS025317636
• F6475-7104
• N-[2-(dimethylamino)ethyl]-2-(thiolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C14H21N3O2S/c1-17(2)7-6-16-14(18)11-3-5-15-13(9-11)19-12-4-8-20-10-12/h3,5,9,12H,4,6-8,10H2,1-2H3,(H,16,18)
• InChI Key： FHYQIGJEXLTCTC-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=C(C=CN=1)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 295.13544809g/mol
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

Comprehensive Overview of N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide (CAS No. 2034433-10-6)

N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, with the CAS number 2034433-10-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of isonicotinamide derivatives, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the tetrahydrothiophene and dimethylaminoethyl moieties, contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for isonicotinamide-based compounds has surged due to their potential role in addressing neurodegenerative diseases and metabolic disorders. The CAS 2034433-10-6 compound, in particular, has been studied for its kinase inhibitory properties, which are crucial in the regulation of cellular signaling pathways. Researchers are also investigating its potential as a modulator of protein-protein interactions, a hot topic in modern drug design. The inclusion of a tetrahydrothiophene ring in its structure enhances its lipophilicity, potentially improving its pharmacokinetic properties.

The synthesis of N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide involves multi-step organic reactions, often starting with the functionalization of isonicotinic acid derivatives. The dimethylaminoethyl side chain is introduced to improve solubility and bioavailability, while the tetrahydrothiophene moiety is incorporated to enhance binding affinity to target proteins. This compound's molecular weight and logP value make it suitable for crossing biological barriers, a critical factor in central nervous system (CNS) drug development.

From a medicinal chemistry perspective, the CAS 2034433-10-6 compound represents an exciting scaffold for structure-activity relationship (SAR) studies. Its modular structure allows for various modifications, enabling researchers to optimize its pharmacodynamic and pharmacokinetic profiles. The presence of both hydrogen bond acceptors and donors in its structure makes it a promising candidate for fragment-based drug discovery, a cutting-edge approach in pharmaceutical research.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. With the growing interest in targeted protein degradation technologies like PROTACs, the N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide scaffold could serve as a valuable warhead or linker component. Its balanced physicochemical properties and the presence of multiple functional groups make it adaptable for conjugation with various E3 ligase ligands, addressing one of the most searched topics in contemporary drug discovery forums.

Quality control and characterization of CAS 2034433-10-6 typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for reliable research outcomes. The compound's stability under various conditions is also a subject of investigation, particularly for researchers interested in formulation development.

In the context of green chemistry initiatives, synthetic routes for this compound are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to prepare N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, addressing the growing demand for sustainable chemical processes. This aligns with current trends in the pharmaceutical industry toward green synthesis and process intensification.

The intellectual property landscape surrounding CAS 2034433-10-6 is evolving, with several patents filed for its derivatives and applications. This reflects the compound's potential value in drug discovery pipelines and highlights the importance of structure-based drug design in modern medicinal chemistry. Researchers and pharmaceutical companies are particularly interested in its potential as a lead compound for various therapeutic areas.

From a commercial perspective, the availability of N-(2-(dimethylamino)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide from chemical suppliers has increased in response to research demand. The compound is typically offered in various quantities, with purity levels suitable for different research applications. Proper storage conditions, usually at controlled room temperature and protected from moisture, are essential to maintain its stability over time.

Future research directions for this compound may include computational modeling studies to predict its binding modes with various biological targets, as well as in vivo efficacy testing in relevant disease models. The integration of artificial intelligence in drug discovery could further accelerate the exploration of this chemical space, potentially uncovering novel applications for this versatile scaffold.